Cas no 166197-79-1 (Desdiacetyl-8-oxo Famciclovir)

• Product Name: Desdiacetyl-8-oxo Famciclovir
• CAS No: 166197-79-1
• MF: C₁₀H₁₅N₅O₃
• MW: 253.257801294327
• CID: 170804
• PubChem ID: 71315600
• Update Time: 2025-07-09

Desdiacetyl-8-oxo Famciclovir Chemical and Physical Properties

Names and Identifiers

• 8H-Purin-8-one,2-amino-7,9-dihydro-9-[4-hydroxy-3-(hydroxymethyl)butyl]-
• Desdiacetyl-8-oxo Famciclovir
• 2-amino-9-[4-hydroxy-3-(hydroxymethyl)butyl]-7H-purin-8-one
• BRL 48959
• 8-Oxo-6-deoxypenciclovir
• 2-AMino-7,9-dihydro-9-[4-hydroxy-3-(hydroxyMethyl)butyl]-8H-purin-8-one
• 166197-79-1
• Desdiacetyl-8-oxoFamciclovir-d4
• FT-0665960
• DTXSID30747517
• 2-Amino-9-[4-hydroxy-3-(hydroxymethyl)butyl]-7,9-dihydro-8H-purin-8-one

• Inchi： 1S/C10H15N5O3/c11-9-12-3-7-8(14-9)15(10(18)13-7)2-1-6(4-16)5-17/h3,6,16-17H,1-2,4-5H2,(H,13,18)(H2,11,12,14)
• InChI Key： ONASPHSEDMUZNH-UHFFFAOYSA-N
• SMILES： OCC(CO)CCN1C(NC2=CN=C(N)N=C12)=O

Computed Properties

• Exact Mass: 253.11700
• Monoisotopic Mass: 253.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 131.04000
• LogP: -0.96490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on Desdiacetyl-8-oxo Famciclovir

Desdiacetyl-8-oxo Famciclovir: A Comprehensive Overview

Desdiacetyl-8-oxo Famciclovir, also known as CAS No. 166197-79-1, is a significant compound in the field of antiviral research. This compound is a derivative of Famciclovir, a well-known antiviral agent used in the treatment of various viral infections, including herpes simplex virus (HSV) and varicella-zoster virus (VZV). The term Desdiacetyl refers to the removal of two acetyl groups from the parent compound, while 8-oxo indicates the presence of an oxygen atom at the 8th position of the molecule. This structural modification plays a crucial role in enhancing the compound's pharmacokinetic properties and antiviral efficacy.

The synthesis of Desdiacetyl-8-oxo Famciclovir involves a series of intricate chemical reactions, including deprotection and oxidation steps. These processes are meticulously designed to ensure the stability and bioavailability of the final product. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, making it more efficient and cost-effective. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry, providing valuable insights into its molecular configuration and functional groups.

In terms of pharmacology, Desdiacetyl-8-oxo Famciclovir exhibits potent antiviral activity against a wide range of viral pathogens. Preclinical studies have demonstrated its ability to inhibit viral replication by targeting essential viral enzymes such as DNA polymerase. This mechanism of action is similar to that of other nucleoside analogs but with improved selectivity and reduced toxicity. Clinical trials have shown promising results, particularly in patients with recurrent herpes infections, where the compound demonstrated superior efficacy compared to traditional antiviral agents.

The development of Desdiacetyl-8-oxo Famciclovir has been driven by the need for more effective and safer antiviral therapies. With the increasing prevalence of viral infections worldwide, there is a growing demand for innovative treatments that can address emerging drug-resistant strains. Researchers are currently exploring the potential of this compound in combination therapies to enhance its therapeutic effects and minimize resistance development.

In conclusion, Desdiacetyl-8-oxo Famciclovir represents a significant advancement in antiviral drug development. Its unique chemical structure, combined with cutting-edge research findings, positions it as a promising candidate for future clinical applications. As ongoing studies continue to uncover its full potential, this compound holds great promise in improving patient outcomes and combating viral infections globally.